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cat. No.: B1205823

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Diaminobenzenesulfonic acid (CAS No. 88-63-1) is an important sulfonated aromatic
amine.[1] It serves as a crucial intermediate in the synthesis of various dyes, including acid,
reactive, and direct dyes.[2] More recently, its utility has expanded into the field of materials
science, where it is used in the preparation of sulfonated homo- and random co-polyimides and
for improving the properties of polyamide membranes used in water treatment.[1][3] This
technical guide provides a comprehensive overview of the core physicochemical properties of
2,4-diaminobenzenesulfonic acid, presents experimental protocols for its synthesis, and
visualizes a general experimental workflow for its preparation.

Physicochemical Properties

2,4-Diaminobenzenesulfonic acid is a light brown or white to pale yellow crystalline powder.
[1][4] It is soluble in hot water and dilute alkaline solutions, slightly soluble in cold water,
methanol, and DMSO (with heating), and its color gradually darkens when exposed to air.[1][2]

[4]

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 2,4-
Diaminobenzenesulfonic acid.
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Property Value Source(s)
Molecular Formula CeHsN203S [415]
Molecular Weight 188.20 g/mol [5]

Melting Point 260-266 °C (decomposes) [11[4115]
Boiling Point ~500 °C (estimate) [1114]
Density ~1.366 g/cm? (estimate) [4]

pKa 2.99 £ 0.10 (Predicted) [1114]
Water Solubility 1000 g/L at 25 °C [1114]

LogP -4.65 [1]

Spectral Data

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum is expected to
show signals for the aromatic protons in the region of d 6.5-7.5 ppm, influenced by the
electron-donating amino groups and the electron-withdrawing sulfonic acid group.[6] The 13C
NMR spectrum will display six distinct signals for the benzene ring carbons, with the carbon
attached to the sulfonic acid group shifted downfield.[6][7]

« Infrared (IR) Spectroscopy: The FT-IR spectrum exhibits characteristic absorption bands
confirming its molecular structure. Key vibrational frequencies include:[6]

o N-H stretching (amino groups): 3300-3500 cm~1

o S=0 stretching (sulfonic acid group): Asymmetric stretch around 1170 cm~! and
symmetric stretch around 1030 cm~1

o Aromatic C=C ring stretching: 1450-1600 cm™1

o UV-Vis Spectroscopy: In the UV-Vis spectrum, the benzene ring acts as the primary
chromophore. The amino and sulfonic acid groups function as auxochromes, modifying the
absorption wavelength (Amax) and intensity. The Amax is approximately 270 nm.[6]
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Experimental Protocols

Several methods for the synthesis of 2,4-diaminobenzenesulfonic acid have been reported.
The two primary routes start from either m-phenylenediamine or 1-chloro-2,4-dinitrobenzene.

Protocol 1: Sulfonation of m-Phenylenediamine

This method involves the direct sulfonation of m-phenylenediamine using a sulfonating agent.
Materials:

e m-Phenylenediamine

e 1,2-dichloroethane

o Sulfur trioxide

Procedure:

Dissolve 5.40 g (0.05 mol) of m-phenylenediamine in 80 mL of 1,2-dichloroethane with
stirring at room temperature.[8]

e Slowly add 8.00 g (0.10 mol) of sulfur trioxide to the solution.[8]
 Increase the temperature to 60 °C and maintain the reaction for 10 hours.[8]

 After the reaction is complete, filter the mixture and dry the solid product to obtain 2,4-
diaminobenzenesulfonic acid.[8] The reported yield for this method is approximately
95.96%.[8]

Protocol 2: From 1-Chloro-2,4-dinitrobenzene

This is a two-step process involving the formation of 2,4-dinitrobenzenesulfonic acid followed
by reduction.

Step 1: Synthesis of Sodium 2,4-dinitrobenzenesulfonate Materials:

e 1-Chloro-2,4-dinitrobenzene
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e Methanol

e Sodium sulfite solution

Procedure:

Dissolve 101 g of 1-chloro-2,4-dinitrobenzene in 250 ml of methanol.[9]

e Add a concentrated solution of sodium sulfite (approximately 160 g of sodium hydrosulfite
containing 25% sulfur dioxide, neutralized with about 50 g of 40% sodium hydroxide).[9]

o Heat the mixture to boiling on a water bath with vigorous stirring for 5 hours.[9]

e Cool the reaction mixture. The sodium salt of 2,4-dinitrobenzenesulfonic acid will separate as
yellow leaflets.[9]

Step 2: Reduction to 2,4-Diaminobenzenesulfonic Acid Materials:

Sodium 2,4-dinitrobenzenesulfonate

Water

Concentrated hydrochloric acid

Fine iron powder

Sodium carbonate

Sodium chloride

Procedure:

¢ In a reduction vessel, heat 150 ml of water to 95 °C.[9]

e Add the sodium 2,4-dinitrobenzenesulfonate prepared in the previous step.[9]

e Gradually add 10 ml of concentrated hydrochloric acid and approximately 120 g of fine iron
powder, ensuring the reaction does not froth excessively.[9]
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» After the addition is complete, add a solution of sodium carbonate until the mixture is
alkaline.[9]

» Boil the mixture and filter to remove the iron residue. The iron residue should be boiled with
water and filtered again to maximize product recovery.[9]

o Combine the filtrates and evaporate to a volume of about 20 ml.[9]

e Add 50 g of sodium chloride and carefully acidify with hydrochloric acid until Congo paper
turns a faint violet.[9]

e The free 2,4-diaminobenzenesulfonic acid will crystallize out. Filter the product and wash
with a minimal amount of cold water.[9] The reported yield for this method is approximately
65%.[9]

Visualizations
General Synthesis and Purification Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
2,4-diaminobenzenesulfonic acid, applicable to methods involving a reaction followed by
workup and crystallization.

Workup:

- Filtration 3. Purification ,,
- Neutralization

- Extraction
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- Sulfonation or
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Final Product:
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sulfonic acid

Start:
Reactants

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 2,4-
diaminobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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